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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229 Get Quote

This technical guide provides a comprehensive overview of Disperse Orange 30, a synthetic

azo dye. The document details its chemical and physical properties, manufacturing process,

and primary applications in the textile industry. Furthermore, it delves into experimental

protocols for its application in dyeing processes and its removal from wastewater, alongside

relevant toxicological data.

Core Properties of Disperse Orange 30
Disperse Orange 30 is a monoazo dye recognized for its use in coloring synthetic fibers.[1] Its

chemical structure and properties make it particularly suitable for dyeing hydrophobic materials

such as polyester.

Identifier Value

Chemical Name
3-[[2-(acetyloxy)ethyl][4-[(2,6-dichloro-4-

nitrophenyl)azo]phenyl]amino]propanenitrile

Molecular Formula C19H17Cl2N5O4[1][2][3]

Molecular Weight 450.28 g/mol [4][5]

CAS Number 12223-23-3 / 5261-31-4[3]

Appearance Orange to brown powder[3]
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Manufacturing and Synthesis
The production of Disperse Orange 30 involves a diazo coupling reaction. The process begins

with the diazotization of 2,6-dichloro-4-nitroaniline. This is followed by coupling with N-(2-

cyanoethyl)-N-(2-acetoxyethyl)benzeneamine.[3]

Experimental Protocols
This protocol outlines the experimental procedure for studying the adsorption isotherms and

thermodynamic parameters of Disperse Orange 30 on polyester fabric.

Materials:

Polyester fabric

C.I. Disperse Orange 30

Non-ionic detergent

Sodium carbonate

Sulfuric acid

Procedure:

Fabric Preparation: The polyester fabric is first treated in a solution containing 2 g/L of non-

ionic detergent and 1 g/L of sodium carbonate. The solution is heated to 70°C for 80

minutes. The fabric is then washed and dried.[6]

Dyeing Process: Dyeing is carried out in a dye bath with varying concentrations of Disperse
Orange 30 (10, 50, 100, 150, 200 mg in 100 mL of water) at different temperatures (90, 100,

110°C) for a duration of up to 180 minutes, with a liquor-to-goods ratio of 100:1.[6]

Post-Treatment: The dyed samples are rinsed with cold water and dried at ambient

temperature.[6]

Analysis: The amount of dye adsorbed onto the fabric is measured to determine the

adsorption isotherms (Nernst, Langmuir, and Freundlich models can be applied) and
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thermodynamic parameters such as enthalpy, entropy, and standard affinity.[6]

This protocol describes the preparation of H2SO4-functionalized activated carbon and its use

in the removal of Disperse Orange 30 from aqueous solutions.

Materials:

Powdered pure activated carbon (PAC)

Concentrated sulfuric acid (H2SO4)

Disperse Orange 30 dye solution

Distilled water

Procedure:

Adsorbent Preparation: 6 g of powdered activated carbon is mixed with 30 ml of

concentrated H2SO4. The mixture is stirred at 600 rpm for 6 hours at approximately 80°C.

The mixture is then diluted, washed with distilled water, and filtered. The resulting H2SO4-

functionalized activated carbon (AAC) is dried in an oven at 70°C overnight.[1]

Adsorption Experiment: The AAC is added to synthetic wastewater containing Disperse
Orange 30. The effects of adsorbent dosage, initial dye concentration, contact time, and

temperature on the adsorption process are investigated.[1]

Analysis: The concentration of Disperse Orange 30 in the solution is measured using a UV-

Vis spectrophotometer at a wavelength of 450 nm to determine the removal efficiency.[1]

Experimental Workflow and Data Visualization
The following diagram illustrates the workflow for the preparation of H2SO4-functionalized

activated carbon for the removal of Disperse Orange 30 from wastewater.
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Adsorbent Preparation

Adsorption Experiment

Start: Powdered Activated Carbon (PAC)

Add Concentrated H2SO4

Stir at 600 rpm, 80°C for 6 hours

Dilute and Wash with Distilled Water

Filter Mixture

Dry at 70°C Overnight

End: H2SO4-Functionalized Activated Carbon (AAC)

Add AAC to Disperse Orange 30 Solution

Vary Parameters:
- Adsorbent Dose

- Dye Concentration
- Contact Time
- Temperature

Analyze Dye Concentration (UV-Vis at 450 nm)

End: Determine Removal Efficiency

Click to download full resolution via product page

Workflow for Wastewater Treatment using Functionalized Activated Carbon.
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Toxicological Profile
While Disperse Orange 30 itself has limited publicly available toxicological data in the context

of drug development, studies on similar disperse dyes, such as Disperse Orange 1, have

shown potential for cytotoxicity and DNA damage in human hepatoma (HepG2) cells.[7][8]

Disperse dyes, in general, are known to be potential skin sensitizers, particularly in textiles

where they may migrate to the skin.[9] Environmental assessments have indicated that while

Disperse Orange 30 may persist in the environment, it is not expected to accumulate

significantly in organisms.[10]

Applications
The primary application of Disperse Orange 30 is in the dyeing of synthetic fibers, including:

Polyester

Acetate fabrics

Nylon

Acrylics

It can be used in high-temperature and high-pressure dyeing methods and is suitable for direct

printing on polyester and polyester/cotton blends.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bcc.bas.bg [bcc.bas.bg]

2. medchemexpress.com [medchemexpress.com]

3. Disperse Orange 30 | 12223-23-3 [chemicalbook.com]

4. Disperse Orange 30 | Research Grade Dye [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b079229?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22852849/
https://pubmed.ncbi.nlm.nih.gov/21683525/
https://sdc.org.uk/wp-content/uploads/2022/06/2005RP076.pdf
https://www.benchchem.com/product/b079229?utm_src=pdf-body
https://www.canada.ca/en/health-canada/services/chemical-substances/challenge/batch-5/disperse-orange-30.html
https://www.benchchem.com/product/b079229?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1285433.htm
https://www.benchchem.com/product/b079229?utm_src=pdf-custom-synthesis
https://bcc.bas.bg/BCC_Volumes/Volume_57_Number_3_2025/BCC-57-3-2025-193-197-TOPAC.pdf
https://www.medchemexpress.com/disperse-orange-30.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1285433.htm
https://www.benchchem.com/de/product/b079229
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. worlddyevariety.com [worlddyevariety.com]

6. researchgate.net [researchgate.net]

7. Hepatotoxicity assessment of the azo dyes disperse orange 1 (DO1), disperse red 1
(DR1) and disperse red 13 (DR13) in HEPG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

8. The azo dye Disperse Orange 1 induces DNA damage and cytotoxic effects but does not
cause ecotoxic effects in Daphnia similis and Vibrio fischeri - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. sdc.org.uk [sdc.org.uk]

10. Propanenitrile, 3-[[2-(acetyloxy)ethyl][4-[(2,6-dichloro-4-nitrophenyl)azo]phenyl]amino]-
(Disperse Orange 30) - Canada.ca [canada.ca]

To cite this document: BenchChem. [For Researchers in Material Science, Environmental
Science, and Textile Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079229#disperse-orange-30-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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